Cas no 41079-73-6 (2,3,7,8-Tetramethoxythianthrene)
41079-73-6 structure
Product Name:2,3,7,8-Tetramethoxythianthrene
CAS No:41079-73-6
MF:C16H16O4S2
MW:336.425842285156
CID:2712787
PubChem ID:148406
Update Time:2025-04-21
2,3,7,8-Tetramethoxythianthrene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1201869
- 41079-73-6
- Thianthrene, 2,3,7,8-tetramethoxy-
- 69098-56-2
- AKOS004903566
- 2,3,7,8-Tetramethoxythianthrene
- DTXSID40961429
-
- MDL: MFCD00096298
- Inchi: 1S/C16H16O4S2/c1-17-9-5-13-14(6-10(9)18-2)22-16-8-12(20-4)11(19-3)7-15(16)21-13/h5-8H,1-4H3
- InChI Key: JAEJQQGDBQVUAP-UHFFFAOYSA-N
- SMILES: S1C2C=C(C(=CC=2SC2C=C(C(=CC1=2)OC)OC)OC)OC
Computed Properties
- Exact Mass: 336.04900133Da
- Monoisotopic Mass: 336.04900133Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 87.5Ų
2,3,7,8-Tetramethoxythianthrene Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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